Cas no 178033-78-8 ((1S)-1-cyclopropylethanamine;hydrochloride)

• Product Name: (1S)-1-cyclopropylethanamine;hydrochloride
• CAS No: 178033-78-8
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD21362295
• CID: 3161027
• PubChem ID: 68876698
• Update Time: 2025-11-06

(1S)-1-cyclopropylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-CYCLOPROPYLETHYLAMINE
• (S)-1-Cyclopropylethanamine hydrochloride
• EOS-62439
• (S)-1-cyclopropylethan-1-amine
• (S)-1-CYCLOPROPYLETHYLAMINE HCL
• S-1-cyclopropyl-amine hydrochloride
• (S)-1-CYCLOPROPYLETHYLAMINE HYDROCHLORIDE
• (S)-1-cyclopropylethan-1-amine hydrochloride
• (1S)-1-cyclopropylethan-1-amine hydrochloride
• (S)-1-Cyclopropylethylamine Hydrochloride(WX600160)
• (1S)-1-Cyclopropylethan-1-amine HCl
• (1S)-1-cyclopropylethanamine;hydrochloride
• WZWFMMNJURDPFP-WCCKRBBISA-N
• AM806511
• AK166914
• (S)-1-Cyclopropylethan-1-aminehydrochloride
• 178033-78-8
• GS-7348
• (1S)1yclopropylethan1mine hydrochloride
• DS-017932
• (1S)-1-CYCLOPROPYLETHANAMINE HYDROCHLORIDE
• CS-0036411
• MFCD21362295
• AKOS025287041
• EN300-234671
• SCHEMBL3506353
• 806-602-7

• MDL： MFCD21362295
• Inchi： 1S/C5H11N.ClH/c1-4(6)5-2-3-5;/h4-5H,2-3,6H2,1H3;1H/t4-;/m0./s1
• InChI Key： WZWFMMNJURDPFP-WCCKRBBISA-N
• SMILES： Cl.N[C@@H](C)C1CC1

Computed Properties

• Exact Mass: 121.06600
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 2.24590

(1S)-1-cyclopropylethanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1S)-1-cyclopropylethanamine;hydrochloride

Recent Advances in the Application of (1S)-1-cyclopropylethanamine;hydrochloride (CAS: 178033-78-8) in Chemical Biology and Pharmaceutical Research

In recent years, (1S)-1-cyclopropylethanamine;hydrochloride (CAS: 178033-78-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amine, characterized by its cyclopropyl group, has shown promising applications in drug discovery and development, particularly in the synthesis of bioactive molecules and as a building block for pharmaceuticals. The compound's unique structural features contribute to its ability to modulate biological targets, making it a valuable tool in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of (1S)-1-cyclopropylethanamine;hydrochloride to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high enantiomeric purity of the compound. The study highlighted the importance of the cyclopropyl group in conferring metabolic stability to the resulting drug candidates.

Another significant development involves the application of (1S)-1-cyclopropylethanamine;hydrochloride in central nervous system (CNS) drug discovery. Research published in ACS Chemical Neuroscience in 2024 revealed that derivatives of this compound exhibit potent activity as serotonin receptor modulators. The study utilized molecular docking and in vitro assays to demonstrate the compound's ability to cross the blood-brain barrier, a critical property for CNS-targeted therapeutics. These findings open new avenues for the development of treatments for neurological disorders.

The pharmacological profile of (1S)-1-cyclopropylethanamine;hydrochloride has also been investigated in the context of antimicrobial resistance. A recent study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound display activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, suggesting potential applications in addressing the global challenge of antibiotic resistance.

From a chemical biology perspective, (1S)-1-cyclopropylethanamine;hydrochloride has been employed as a versatile scaffold for probe development. A 2024 Nature Chemical Biology publication detailed its use in creating activity-based probes for studying enzyme function. The cyclopropyl moiety was found to enhance probe stability while maintaining target specificity, enabling more accurate monitoring of enzymatic activity in complex biological systems.

Looking forward, the pharmaceutical industry is showing increasing interest in (1S)-1-cyclopropylethanamine;hydrochloride as evidenced by recent patent filings. Several major pharmaceutical companies have included derivatives of this compound in their pipelines for various therapeutic areas, including oncology, inflammation, and metabolic disorders. The compound's versatility and demonstrated biological activity position it as an important player in future drug development efforts.

In conclusion, (1S)-1-cyclopropylethanamine;hydrochloride (CAS: 178033-78-8) continues to demonstrate significant potential across multiple areas of chemical biology and pharmaceutical research. Its applications range from serving as a building block in drug synthesis to functioning as a bioactive compound in its own right. As research progresses, we anticipate seeing more innovative applications of this compound, particularly in addressing unmet medical needs and advancing our understanding of biological systems at the molecular level.